3,4-Dimethoxybenzyl 3-pyridyl ketone

• CAS RN: 23827-47-6
• Molecular Formula: C15H15NO3
• Molecular Weight: 257.28 g/mol
• IUPAC Name: 2-(3,4-dimethoxyphenyl)-1-pyridin-3-ylethanone
• InChI: InChI=1S/C15H15NO3/c1-18-14-6-5-11(9-15(14)19-2)8-13(17)12-4-3-7-16-10-12/h3-7,9-10H,8H2,1-2H3
• InChI Key: WAPUMTJCXMIXGT-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CC(=O)C2=CN=CC=C2)OC

Description

3,4-Dimethoxybenzyl 3-pyridyl ketone is a useful research compound. Its molecular formula is C15H15NO3 and its molecular weight is 257.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 45.4 g of ethyl nicotinate and 35.4 g of 3,4-dimethoxybenzyl cyanide is added dropwise to a boiling solution of sodium ethylate prepared from 6 g of sodium and 100 ml of ethanol. The mixture is kept at reflux for 5 hours and, after cooling, is poured into 1 liter of water. The excess nicotinic ester is removed with toluene, and the aqueous solution is neutralized with glacial acetic acid, 50.7 g of α-cyano-3,4-dimethoxybenzyl 3-pyridyl ketone separating out as crystals (melting point 149°-152° C.). This cyanoketone (31.0 g) is hydrolyzed in 6N hydrochloric acid at 80°-90° C. The hydrochloride of the 3,4-dimethoxybenzyl 3-pyridyl ketone crystallizes from ethanol with melting point 188°-191° C. and the free base has a melting point of 60°-64° C. The compound is converted into the oxime without further purification.

Synthesis routes and methods II

Procedure details